Cas no 807343-05-1 (4-(propylamino)methylbenzonitrile)

4-(propylamino)methylbenzonitrile structure
807343-05-1 structure
Product Name:4-(propylamino)methylbenzonitrile
CAS No:807343-05-1
MF:C11H14N2
MW:174.242262363434
MDL:MFCD09946920
CID:1803839
PubChem ID:24707391
Update Time:2025-11-06

4-(propylamino)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[(propylamino)methyl]-
    • SCHEMBL15831741
    • AKOS000194501
    • 807343-05-1
    • 4-(propylaminomethyl)benzonitrile
    • 4-[(propylamino)methyl]benzonitrile
    • EN300-32213
    • Z123980064
    • G21550
    • 4-(propylamino)methylbenzonitrile
    • MDL: MFCD09946920
    • Inchi: 1S/C11H14N2/c1-2-7-13-9-11-5-3-10(8-12)4-6-11/h3-6,13H,2,7,9H2,1H3
    • InChI Key: WVMJPCSZNOQIAJ-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC(C#N)=CC=1)CCC

Computed Properties

  • Exact Mass: 174.115698455g/mol
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.8Ų

4-(propylamino)methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B524910-25mg
4-[(propylamino)methyl]benzonitrile
807343-05-1
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$ 50.00 2022-06-07
TRC
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$ 70.00 2022-06-07
TRC
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$ 275.00 2022-06-07
Enamine
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Enamine
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